Cas no 53389-25-6 (3-Pentanone-d6)
3-Pentanone-d6 structure
Product Name:3-Pentanone-d6
CAS No:53389-25-6
MF:C5H10O
MW:92.1692719459534
CID:938430
PubChem ID:59869333
Update Time:2025-04-19
3-Pentanone-d6 Chemical and Physical Properties
Names and Identifiers
-
- 3-pentanone-1,1,1,5,5,5-d6
- 3-Pentanone-d6
- (1,2,2,2-tetradeuterio-1-trideuteriomethyl-ethyl)-benzene
- < 2H6> cumene
- < 2H6> -Diethylketon
- 1,1,1,5,5,5-hexadeuterio-pentan-3-one
- 3-Pentanon-1.1.1-5.5.5-d6
- Cumene-isopropyl-d7
- isopropylbenzene-d7
- Isopropyl-d7-benzene
- Pentan-3-on-1,1,1,5,5,5-d6
- 3-Pentanone-1,1,1,5,5,5,-d6; 3-Pentanone-1,1,1,5,5,5-d6 (5CI); 3-Pentanone-d6; 3-Pentanone-1,1,1,5,5,5-D6; 1,1,1,5,5,5-Hexadeuteropentan-3-one
- Dimethylacetone-d6
- D98655
- 3-Pentanone-1,1,1,3,3,3-d6
- Ethyl Ketone-d6
- 53389-25-6
- DB-315551
- DTXSID401311224
- 1,1,1,5,5,5-Hexadeuteriopentan-3-one
-
- Inchi: 1S/C5H10O/c1-3-5(6)4-2/h3-4H2,1-2H3/i1D3,2D3
- InChI Key: FDPIMTJIUBPUKL-WFGJKAKNSA-N
- SMILES: O=C(CC([2H])([2H])[2H])CC([2H])([2H])[2H]
Computed Properties
- Exact Mass: 92.110825414g/mol
- Monoisotopic Mass: 92.110825414g/mol
- Isotope Atom Count: 6
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 41.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 17.1Ų
3-Pentanone-d6 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P273602-10mg |
3-Pentanone-d6 |
53389-25-6 | 10mg |
$ 167.00 | 2023-09-06 | ||
| TRC | P273602-25mg |
3-Pentanone-d6 |
53389-25-6 | 25mg |
$ 265.00 | 2023-09-06 | ||
| TRC | P273602-100mg |
3-Pentanone-d6 |
53389-25-6 | 100mg |
$ 782.00 | 2023-09-06 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-478984-10 mg |
3-Pentanone-d6, |
53389-25-6 | 10mg |
¥2,256.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-478984-10mg |
3-Pentanone-d6, |
53389-25-6 | 10mg |
¥2256.00 | 2023-09-05 | ||
| A2B Chem LLC | AG20049-100mg |
3-PENTANONE-1,1,1,5,5,5-D6 |
53389-25-6 | 100mg |
$439.00 | 2024-04-19 | ||
| A2B Chem LLC | AG20049-250mg |
3-PENTANONE-1,1,1,5,5,5-D6 |
53389-25-6 | 250mg |
$709.00 | 2024-04-19 |
3-Pentanone-d6 Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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